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The table below summarizes key quantitative pharmacokinetic parameters of Usaramine (URM) and its N-

oxide metabolite (UNO) in male and female rats, revealing significant sex-dependent differences [1].

Parameter Administration Route & Dose Male Rats Female Rats

URM AUC0-t (ng/mL*h) Intravenous (1 mg/kg) 363 ± 65 744 ± 122

UNO AUC0-t (ng/mL*h) Intravenous (1 mg/kg) 172 ± 32 30.7 ± 7.4

URM Clearance (L/h/kg) Intravenous (1 mg/kg) 2.77 ± 0.50 1.35 ± 0.19

URM AUC0-t (ng/mL*h) Oral (10 mg/kg) 1,960 ± 208 6,073 ± 488

UNO AUC0-t (ng/mL*h) Oral (10 mg/kg) 1,637 ± 246 300 ± 62

Oral Bioavailability Oral (10 mg/kg) 54.0% 81.7%

Experimental Protocol for Pharmacokinetic Study

The quantitative data above was generated using the following validated experimental methodology [1]:

Analytical Technique: Liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Chromatography:

Column: ACQUITY UPLC BEH C18 (50 × 2.1 mm, 1.7 μm).
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Mobile Phase: A) 0.1% formic acid with 5 mM ammonium acetate in water; B) 0.1% formic acid

in acetonitrile/methanol (9/1, v/v).
Gradient Elution: 10% B to 60% B over 1.0 minute, then to 95% B.

Mass Spectrometry:
Ionization Mode: Positive electrospray ionization.

Detection: Multiple Reaction Monitoring (MRM).
MRM Transitions:

Usaramine (URM): m/z 352.1 → 120.0
Usaramine N-oxide (UNO): m/z 368.1 → 120.0

Internal Standard (Senecionine): m/z 336.1 → 120.1
Sample Preparation: Rat plasma samples were processed using protein precipitation with

acetonitrile/methanol (1/1, v/v).

Other Documented Biological Activities

Beyond its metabolism, Usaramine has shown other biological activities in scientific studies:

Antibiofilm Activity: Usaramine isolated from Crotalaria pallida seeds was found to impair 50% of

Staphylococcus epidermidis biofilm formation at a concentration of 1 mg/mL, without affecting
planktonic cell growth [2].

Plant Defense Role: Usaramine is classified as a pyrrolizidine alkaloid that plays an indispensable
role in plant defense, primarily against herbivory and microbial infection [3].

Usaramine Metabolic Pathway

The following diagram illustrates the primary metabolic pathway of Usaramine, which involves conversion

to its N-oxide metabolite, a common detoxification and elimination pathway for pyrrolizidine alkaloids [1]

[4].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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